![molecular formula C10H11BrFNO2 B1466232 2-(4-bromo-3-fluorophenoxy)-N,N-dimethylacetamide CAS No. 1478009-99-2](/img/structure/B1466232.png)
2-(4-bromo-3-fluorophenoxy)-N,N-dimethylacetamide
Overview
Description
“2-(4-bromo-3-fluorophenoxy)-N,N-dimethylacetamide” is a complex organic compound. It contains a bromine atom and a fluorine atom attached to a benzene ring, which is further connected to an acetamide group via an ether linkage .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a benzene ring, which is a common structural motif in organic chemistry. The bromine and fluorine atoms would be expected to significantly influence the compound’s chemical behavior due to their high electronegativity .Chemical Reactions Analysis
The chemical reactions involving this compound would likely be influenced by the presence of the bromine and fluorine atoms, as well as the ether and acetamide groups. These functional groups could potentially undergo a variety of chemical reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the bromine and fluorine atoms, for example, could increase its density and boiling point compared to similar compounds without these halogens .Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-(4-bromo-3-fluorophenoxy)-N,N-dimethylacetamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11BrFNO2/c1-13(2)10(14)6-15-7-3-4-8(11)9(12)5-7/h3-5H,6H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IDYUPRWGQUOUGO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)COC1=CC(=C(C=C1)Br)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11BrFNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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